Cas no 61414-23-1 (2-Pyridinecarbothioamide, N,4-dimethyl-)

• Product Name: 2-Pyridinecarbothioamide, N,4-dimethyl-
• CAS No: 61414-23-1
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 480394
• PubChem ID: 71396106
• Update Time: 2025-04-19

2-Pyridinecarbothioamide, N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbothioamide, N,4-dimethyl-
• N,4-dimethylpyridine-2-carbothioamide
• DTXSID90817689
• 61414-23-1

• Inchi： 1S/C8H10N2S/c1-6-3-4-10-7(5-6)8(11)9-2/h3-5H,1-2H3,(H,9,11)
• InChI Key： JVYVMRLSJHYWPA-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C)C=CN=1)NC

Computed Properties

• Exact Mass: 166.0566
• Monoisotopic Mass: 166.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 24.92